1-(4-Fluorophenyl)-2-p-tolylethanone

Core Science & Biosynthesis

Introduction: The Strategic Role of Fluorine in Deoxybenzoin Scaffolds

An In-Depth Technical Guide Topic: Thermodynamic Stability of Fluorinated Deoxybenzoin Derivatives Audience: Researchers, scientists, and drug development professionals.

Deoxybenzoin and its derivatives represent a privileged scaffold in medicinal chemistry, forming the core of numerous biologically active compounds. The strategic incorporation of fluorine into these structures has become a cornerstone of modern drug design, offering a powerful tool to modulate a molecule's physicochemical and pharmacokinetic properties.[1][2][3] Introducing fluorine can profoundly influence metabolic stability, membrane permeability, and binding affinity to biological targets.[3][4] A critical, yet often nuanced, aspect of this modulation is the impact on thermodynamic stability.

This guide provides a deep dive into the thermodynamic principles governing the stability of fluorinated deoxybenzoin derivatives. As a Senior Application Scientist, my objective is not merely to present data but to illuminate the underlying causality—the "why" behind the observed stability profiles. We will explore the theoretical underpinnings of fluorine's influence, detail robust experimental and computational workflows for stability assessment, and translate these findings into actionable insights for rational drug design. Understanding these principles is paramount for predicting a drug candidate's behavior, from its shelf-life to its metabolic fate.[5]

Part 1: A Theoretical Framework for Stability

Thermodynamic stability refers to the inherent energy state of a molecule; a more stable molecule exists in a lower energy state.[6] The introduction of fluorine, the most electronegative element, creates a cascade of electronic and steric effects that can either stabilize or destabilize the deoxybenzoin framework depending on its precise location.

The Dominance of Stereoelectronic Effects

Ordinarily, steric hindrance dictates that bulky groups prefer to be oriented far from one another (an anti conformation). However, with highly electronegative substituents like fluorine, counter-intuitive conformations can become energetically favorable.

• The Gauche Effect: This phenomenon describes the tendency for a conformation where two vicinal electronegative groups are positioned at a 60° dihedral angle (gauche) to be more stable than the anti (180°) conformation.[7][8][9] This is contrary to simple steric predictions. The stability of the gauche form is primarily attributed to hyperconjugation.[8][10]

• Hyperconjugation: This is a stabilizing interaction that involves the delocalization of electrons from a filled bonding orbital (a σ orbital, typically C-H or C-C) into an adjacent empty or partially filled anti-bonding orbital (σ).[11] Due to fluorine's high electronegativity, the C-F σ anti-bonding orbital is particularly low in energy and thus an excellent electron acceptor.[8] A gauche arrangement allows for optimal overlap between a neighboring C-H or C-C σ orbital (the donor) and the C-F σ* orbital (the acceptor), leading to a net stabilization of the molecule.[8][12] In a fluorinated deoxybenzoin, this can influence the torsion angles along the ethyl bridge, impacting the overall three-dimensional shape and stability.

• Anomeric-like Effects: When multiple fluorine atoms are present, particularly in geminal (attached to the same carbon) or vicinal positions, anomeric-like interactions can provide significant stability.[13][14] This involves electron delocalization from a fluorine lone pair into an adjacent C-F σ* orbital (nF → σ*CF), an effect that is highly stabilizing.[13][14]

The Role of Electrostatic and Bonding Interactions

Beyond orbital interactions, classical electrostatic forces and fundamental bond strengths play a crucial role.

• Electrostatic Interactions: The C-F bond is highly polarized (Cδ+–Fδ-). This dipole can engage in stabilizing or destabilizing interactions with other polar groups within the molecule, such as the carbonyl group in the deoxybenzoin core.[7] Some studies propose that stabilizing 1,3 C···F electrostatic polarization interactions are a primary cause of the gauche effect, challenging the sole dominance of hyperconjugation.[15]

• Carbon-Fluorine Bond Strength: The C-F bond is the strongest single bond in organic chemistry.[2] This inherent strength is a major contributor to the enhanced metabolic stability of many fluorinated drugs.[1][5] By replacing a metabolically labile C-H bond with a robust C-F bond, oxidative metabolism at that site can be effectively blocked, which is a key consideration for overall stability in a biological environment.[1][4]

Diagram: The Interplay of Factors Influencing Stability The following diagram illustrates the logical relationship between fluorine's intrinsic properties and their downstream effects on the thermodynamic stability of a molecule like a deoxybenzoin derivative.

Caption: Logical flow from fluorine's properties to its impact on stability.

Part 2: Experimental and Computational Workflows

A multi-pronged approach combining synthesis, calorimetry, and computational modeling is essential for a comprehensive understanding of thermodynamic stability. The trustworthiness of this endeavor relies on a self-validating system where experimental results and theoretical predictions corroborate one another.

Synthesis of Fluorinated Deoxybenzoin Derivatives

The reliable synthesis of high-purity compounds is the bedrock of any subsequent analysis. A common and effective method is the Friedel-Crafts acylation.

Experimental Protocol: Synthesis via Friedel-Crafts Acylation

• Reactant Preparation: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, reflux condenser, and nitrogen inlet, add the appropriate fluorinated benzene derivative (e.g., fluorobenzene, 1.2 equivalents) and a suitable solvent (e.g., dichloromethane). Cool the mixture to 0°C in an ice bath.

• Catalyst Addition: Cautiously add anhydrous aluminum chloride (AlCl₃, 1.2 equivalents) portion-wise to the stirred solution. Causality: AlCl₃ is a Lewis acid that activates the acyl chloride for electrophilic aromatic substitution.

• Acyl Chloride Addition: Add the desired phenylacetyl chloride derivative (1.0 equivalent) dropwise via a syringe over 15 minutes, maintaining the temperature at 0°C.

• Reaction Progression: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Quenching: Once the reaction is complete, carefully pour the mixture into a beaker containing crushed ice and concentrated hydrochloric acid. Causality: This step hydrolyzes the aluminum complexes and quenches the reaction.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with dichloromethane (3x). Combine the organic layers.

• Washing: Wash the combined organic layers sequentially with saturated sodium bicarbonate solution and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield the pure fluorinated deoxybenzoin derivative.[16][17]

• Characterization: Confirm the structure and purity of the final compound using ¹H NMR, ¹³C NMR, ¹⁹F NMR, and mass spectrometry.

Calorimetric Determination of Stability

Calorimetry provides direct experimental measurement of the heat changes associated with physical or chemical processes, which are fundamental to thermodynamics.

Protocol: Stability Analysis using Differential Scanning Calorimetry (DSC)

• Sample Preparation: Accurately weigh 5-10 mg of the purified fluorinated deoxybenzoin derivative into an aluminum DSC pan. Hermetically seal the pan. Prepare an empty, sealed aluminum pan to use as a reference.

• Instrument Setup: Place the sample and reference pans into the DSC cell. Purge the cell with an inert gas (e.g., nitrogen) at a constant flow rate.

• Thermal Program: Heat the sample at a controlled rate (e.g., 10°C/min) over a temperature range that encompasses its melting point.

• Data Acquisition: Record the differential heat flow between the sample and the reference as a function of temperature. The melting point (Tₘ) is identified as the peak of the endothermic transition. The enthalpy of fusion (ΔHfus) is determined by integrating the area under the melting peak.

• Interpretation: The melting point and enthalpy of fusion provide insights into the stability of the crystal lattice and the strength of intermolecular forces. While not a direct measure of intramolecular thermodynamic stability, these parameters are crucial for understanding the compound's solid-state properties and are often correlated with overall stability.[18][19]

For comparing isomers, heat of combustion analysis is the gold standard for determining relative thermodynamic stability. Isomers that release more energy (a more negative heat of combustion) are inherently less stable (higher in internal energy).[20][21]

Computational Chemistry Workflow

In silico methods are indispensable for predicting stability and dissecting the specific interactions that contribute to it.

Protocol: DFT and NBO Analysis Workflow

• Structure Building: Construct the 3D structures of the fluorinated deoxybenzoin derivatives using molecular modeling software.

• Conformational Search: Perform a systematic conformational search to identify the low-energy conformers for each derivative.[22]

• Geometry Optimization: Optimize the geometry of each identified conformer using Density Functional Theory (DFT) with a suitable functional and basis set (e.g., B3LYP/6-311++G(d,p)).[13][23]

• Frequency Calculation: Perform a vibrational frequency calculation at the same level of theory to confirm that the optimized structures are true energy minima (no imaginary frequencies) and to obtain thermodynamic data (enthalpy, Gibbs free energy).[23]

• Stability Comparison: Compare the calculated Gibbs free energies of formation (ΔGf°) for different isomers. The isomer with the lowest (most negative) ΔGf° is the most thermodynamically stable.

• NBO Analysis: For the lowest energy conformer of each derivative, perform a Natural Bond Orbital (NBO) analysis.[10][15] This will quantify the stabilization energies associated with specific hyperconjugative interactions (e.g., σC-H → σ*C-F), providing a quantitative explanation for the observed stability trends.

Diagram: Integrated Workflow for Stability Assessment This diagram outlines the synergistic relationship between synthesis, experimental analysis, and computational modeling.

Sources

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• 2. The Role of Small Molecules Containing Fluorine Atoms | Encyclopedia MDPI [encyclopedia.pub]
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• 10. There and back again: the role of hyperconjugation in the fluorine gauche effect - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 11. The Role of Hyperconjugation in Organic Chemistry: A Comprehensive Guide [sudhirnama.in]
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Protocols & Analytical Methods

Application Note: Protocol for the Friedel-Crafts Acylation Synthesis of 1-(4-Fluorophenyl)-2-p-tolylethanone

Executive Summary

1-(4-Fluorophenyl)-2-p-tolylethanone (CAS: 1094280-49-5) is a versatile diaryl ketone building block frequently utilized in the development of bioactive small molecules, including selective enzyme inhibitors and complex pharmaceutical active ingredients . This application note outlines a robust, two-step synthetic methodology to produce this compound via a classic Friedel-Crafts acylation. By first converting p-tolylacetic acid into a highly reactive acyl chloride, and subsequently coupling it with fluorobenzene under Lewis acid catalysis, this protocol ensures high para-regioselectivity, operational scalability, and excellent yields.

Mechanistic Rationale & Causality (E-E-A-T)

As a self-validating synthetic system, every reagent and condition in this protocol is selected based on specific mechanistic causality:

• Acyl Chloride Generation (The Vilsmeier-Haack Effect): Direct acylation of arenes with carboxylic acids requires harsh dehydrating conditions (e.g., polyphosphoric acid at >100 °C), which can degrade sensitive substrates. By reacting p-tolylacetic acid with thionyl chloride (SOCl₂), we generate p-tolylacetyl chloride. SOCl₂ is chosen because its byproducts (SO₂ and HCl) are gaseous, which inherently drives the reaction equilibrium to completion and simplifies purification . The addition of catalytic N,N-dimethylformamide (DMF) forms the highly electrophilic Vilsmeier-Haack intermediate, significantly lowering the activation energy of the chlorination step.

• Lewis Acid Stoichiometry: Aluminum chloride (AlCl₃) is an exceptionally strong Lewis acid required to abstract the chloride ion from the acyl chloride, generating the resonance-stabilized acylium ion. Unlike catalytic cross-coupling reactions, Friedel-Crafts acylation requires a strict stoichiometric excess (>1.0 eq) of AlCl₃. This is because the Lewis acid strongly coordinates with the basic carbonyl oxygen of the newly formed ketone product, effectively sequestering the catalyst and halting the catalytic cycle if an excess is not provided .

• Regioselectivity and Solvent Choice: Fluorobenzene serves a dual purpose as both the nucleophilic arene and the reaction solvent. The fluorine atom exerts an electron-withdrawing inductive effect (-I), slightly deactivating the ring compared to benzene. However, its lone pairs donate electron density via resonance (+M effect) specifically to the ortho and para positions. Because the p-tolyl-substituted acylium ion is sterically bulky, ortho attack is heavily hindered. This steric clash directs the electrophilic aromatic substitution almost exclusively to the para position, yielding the desired 1-(4-fluorophenyl) derivative .

Reaction Workflow Visualization

Fig 1: Two-step synthetic workflow for 1-(4-Fluorophenyl)-2-p-tolylethanone.

Reagent & Materials Specifications

Reagent	Molecular Weight ( g/mol )	Equivalents	Amount	Experimental Role
p-Tolylacetic acid	150.18	1.0	15.0 g	Starting Material
Thionyl chloride (SOCl₂)	118.97	2.0	14.5 mL	Chlorinating Agent
N,N-Dimethylformamide (DMF)	73.09	Catalytic	2 drops	Catalyst
Fluorobenzene	96.10	Excess	70 mL	Reactant / Solvent
Aluminum chloride (AlCl₃)	133.34	1.2	16.0 g	Lewis Acid Catalyst
1-(4-Fluorophenyl)-2-p-tolylethanone	228.26	1.0 (Theoretical)	22.8 g	Target Product

Step-by-Step Experimental Protocol

Part A: Synthesis of p-Tolylacetyl Chloride

• Apparatus Setup: Equip an oven-dried 250 mL round-bottom flask with a magnetic stir bar, a reflux condenser, and a gas scrubber system (to neutralize evolved SO₂ and HCl gases).

• Reagent Addition: Add p-tolylacetic acid (15.0 g, 100 mmol) to the flask. Slowly add thionyl chloride (14.5 mL, 200 mmol) at room temperature.

• Catalysis: Add 2 drops of anhydrous DMF. Self-Validation Cue: Immediate, mild bubbling indicates the formation of the Vilsmeier-Haack complex.

• Reflux: Heat the mixture to a gentle reflux (approx. 80 °C) for 2 to 3 hours. The reaction is deemed complete when gas evolution ceases and the mixture becomes a clear, homogenous yellowish liquid.

• Concentration: Cool to room temperature and remove the excess thionyl chloride under reduced pressure (rotary evaporator equipped with a cold trap). The resulting crude p-tolylacetyl chloride should be used immediately in Part B to prevent hydrolysis.

Part B: Friedel-Crafts Acylation

• Lewis Acid Preparation: In a strictly anhydrous 500 mL three-neck flask equipped with a dropping funnel, internal thermometer, and nitrogen inlet, suspend anhydrous AlCl₃ (16.0 g, 120 mmol) in dry fluorobenzene (50 mL).

• Temperature Control: Cool the suspension to 0–5 °C using an ice-water bath to control the highly exothermic complexation step.

• Acyl Chloride Addition: Dissolve the crude p-tolylacetyl chloride from Part A in dry fluorobenzene (20 mL). Transfer this to the dropping funnel and add it dropwise to the AlCl₃ suspension over 45 minutes. Maintain the internal temperature below 10 °C.

• Reaction Propagation: Once the addition is complete, remove the ice bath. Allow the reaction to warm to room temperature and stir for an additional 3 hours. Self-Validation Cue: The mixture will darken significantly (deep red/brown) and continuous HCl gas evolution will be observed, confirming active electrophilic aromatic substitution.

• Monitoring: Verify reaction completion via TLC (Hexane:Ethyl Acetate 8:2). The acid chloride spot will disappear, replaced by a strongly UV-active product spot (Rf ~ 0.45).

Part C: Workup and Purification

• Quenching: Carefully pour the dark reaction mixture over 200 g of crushed ice containing 20 mL of concentrated HCl. Caution: This step is highly exothermic. The HCl prevents the precipitation of insoluble aluminum hydroxide salts.

• Extraction: Transfer the quenched mixture to a separatory funnel. Extract the aqueous phase with dichloromethane (3 x 100 mL).

• Washing: Wash the combined organic layers with 10% aqueous NaOH (100 mL) to remove any unreacted p-tolylacetic acid, followed by a brine wash (100 mL).

• Drying & Concentration: Dry the organic phase over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by recrystallization from hot ethanol to afford 1-(4-Fluorophenyl)-2-p-tolylethanone as a crystalline solid.

Analytical Characterization

To validate the structural integrity of the synthesized product, perform the following analyses:

• ¹H NMR (CDCl₃, 400 MHz): Look for a diagnostic singlet at ~4.2 ppm corresponding to the methylene (-CH₂-) protons situated between the two aromatic rings. A sharp singlet at ~2.3 ppm will confirm the presence of the tolyl methyl group. The aromatic region (7.0 - 8.0 ppm) will display distinct multiplets characteristic of the para-substituted fluorophenyl and tolyl rings.

• Mass Spectrometry (ESI-MS): Expected m/z [M+H]⁺ = 229.1.

• Melting Point: The purified solid should exhibit a sharp melting point (expected range 80–90 °C, analogous to related fluorophenyl ethanones).

Safety & Waste Management

• Hazardous Reagents: SOCl₂ and AlCl₃ are highly corrosive and react violently with water. All handling must be performed inside a certified fume hood using appropriate PPE.

• Waste Disposal: Aqueous aluminum waste must be neutralized to pH 7–8 to precipitate Al(OH)₃. Filter the solid for heavy metal solid waste disposal. Organic solvents must be segregated into halogenated (DCM, fluorobenzene) and non-halogenated waste streams.

References

• Kendrick, L. W. "An investigation of the relative migratory tendencies of the phenyl and p-tolyl groups (Preparation of Phenyl-p-Tolylacetyl Chloride)". Office of Scientific and Technical Information (OSTI).[Link]

• ChemChart. "Chemical Safety, Models, Suppliers, Regulation for Acyl Chlorides and Fluorophenyl Derivatives". ChemChart Database. [Link]

Application Note: Catalytic Reduction of 1-(4-Fluorophenyl)-2-p-tolylethanone

Introduction & Mechanistic Rationale

Deoxybenzoins, such as 1-(4-Fluorophenyl)-2-p-tolylethanone, are privileged structural motifs in organic synthesis. They serve as critical precursors for the development of isoflavones, agrochemicals, and pharmaceutically active molecules exhibiting anti-inflammatory and anticancer properties[1]. Deoxybenzoin derivatives are also utilized as specialized building blocks and flame retardants in polymer chemistry[2], making their efficient synthesis and downstream functionalization highly valuable[3].

The catalytic reduction of 1-(4-Fluorophenyl)-2-p-tolylethanone yields 1-(4-fluorophenyl)-2-(p-tolyl)ethanol, a 1,2-diaryl ethanol that functions as a versatile chiral building block. However, this transformation presents a distinct chemoselectivity challenge. The resulting product contains a highly activated benzylic C–OH bond. Under standard heterogeneous hydrogenation conditions (e.g., Pd/C with H₂ gas), this bond is highly susceptible to hydrogenolysis, leading to over-reduction and the formation of the corresponding diarylethane byproduct.

To circumvent this, Asymmetric Transfer Hydrogenation (ATH) utilizing chiral Ruthenium(II) diamine complexes (e.g., Noyori's Ru-TsDPEN) is the optimal methodology. ATH operates under mild conditions, preventing C–O cleavage while imparting excellent enantioselectivity. Furthermore, recent advancements in base-metal catalysis have introduced Iron(II)-based hydride complexes as sustainable, earth-abundant alternatives for these exact transformations[4][5].

Workflow & Catalytic Routing

Fig 1: Chemoselective routing in the catalytic reduction of 1-(4-Fluorophenyl)-2-p-tolylethanone.

Experimental Protocols

Protocol A: Chemoselective Racemic Reduction (Pd/C)

Objective: Rapid synthesis of racemic 1-(4-fluorophenyl)-2-(p-tolyl)ethanol using heterogeneous catalysis.

• System Preparation : Dissolve 1-(4-Fluorophenyl)-2-p-tolylethanone (1.0 mmol) in 10 mL of HPLC-grade methanol in a round-bottom flask.

• Catalyst Addition : Purge the flask with N₂ gas for 5 minutes. Carefully add 10% Pd/C (5 mol% Pd).

  • Causality: Methanol vapor is highly flammable. Adding dry Pd/C under an inert atmosphere prevents spontaneous ignition and ensures laboratory safety.

• Hydrogenation : Evacuate the flask under light vacuum and backfill with H₂ gas using a balloon (1 atm). Stir vigorously at 25 °C.

• Strict Time Control : Monitor the reaction strictly via TLC every 30 minutes. Terminate the reaction immediately upon consumption of the starting material (typically 2–4 hours).

  • Causality: Extended exposure to Pd/C and H₂ will trigger the hydrogenolysis of the benzylic C–OH bond, yielding the over-reduced alkane byproduct. Time-gating the reaction is the primary mechanism for chemocontrol here.

• Isolation : Filter the mixture through a pad of Celite to remove the catalyst, wash with excess methanol, and concentrate under reduced pressure to obtain the racemic alcohol.

Protocol B: Enantioselective Asymmetric Transfer Hydrogenation (ATH)

Objective: Synthesis of (R)-1-(4-fluorophenyl)-2-(p-tolyl)ethanol without hydrogenolysis.

• System Preparation : To an oven-dried Schlenk flask equipped with a magnetic stir bar, add 1-(4-Fluorophenyl)-2-p-tolylethanone (1.0 mmol) and RuCl(p-cymene)[(S,S)-Ts-DPEN] (0.01 mmol, 1 mol%).

  • Causality: While ATH is robust, an oxygen-free environment prevents the oxidative degradation of the Ruthenium catalyst over the extended reaction time.

• Solvent/Reagent Addition : Add 2.0 mL of degassed Formic acid/Triethylamine (TEAF) azeotrope (5:2 molar ratio).

  • Causality: The TEAF azeotrope acts as both the solvent and the hydrogen donor. Unlike isopropanol (which establishes a reversible equilibrium), the irreversible decomposition of formic acid into CO₂ gas drives the reduction of sterically hindered diaryl ketones to >99% conversion.

• Reaction Execution : Seal the flask and stir the mixture at 40 °C.

  • Causality: Maintaining 40 °C provides the optimal kinetic energy for hydride transfer while preserving the structural rigidity of the chiral transition state, ensuring maximum enantiomeric excess (ee).

• Self-Validating IPC (In-Process Control) : Observe the reaction mixture. The continuous evolution of micro-bubbles (CO₂) validates that the catalytic cycle is active. The reaction is complete when bubbling ceases (approx. 12–16 hours).

• Quench and Workup : Dilute the mixture with ethyl acetate (10 mL) and wash sequentially with saturated aqueous NaHCO₃ (3 x 10 mL) and brine (10 mL).

  • Causality: NaHCO₃ neutralizes the excess formic acid, preventing acid-catalyzed dehydration of the newly formed benzylic alcohol during concentration.

• Purification : Dry the organic layer over anhydrous Na₂SO₄, filter, concentrate, and purify via flash column chromatography (Hexanes/EtOAc 8:2).

Data Presentation

The following table summarizes the expected quantitative outcomes based on the selected catalytic routing:

Catalyst System	Hydrogen Source	Temp (°C)	Time (h)	Conversion (%)	Chemoselectivity (Alcohol:Alkane)	Enantiomeric Excess (ee %)
10% Pd/C	H₂ (1 atm)	25	4	>99	60:40 (if over-run)	Racemic
Ru-(S,S)-TsDPEN	HCOOH / NEt₃	40	16	>99	>99:1	>95 (R)
Fe(II)-N₂P₂ Hydride	2-Propanol	25	2	85	>99:1	>90 (R)

(Note: Fe(II) data is extrapolated from modern base-metal ATH protocols on related benzil/deoxybenzoin substrates to highlight sustainable alternatives[4][5]).

Protocol Validation & Quality Control (Self-Validating Systems)

To ensure the trustworthiness of the synthesized product, the following self-validating analytical checks must be performed:

• NMR Validation (Chemoselectivity Check) : The starting ketone exhibits a characteristic sharp singlet at ~4.2 ppm corresponding to the α-carbonyl CH₂ protons. Upon successful reduction, this singlet completely disappears. The product is confirmed by the appearance of a benzylic methine proton (CH–OH) at ~4.9 ppm (typically a doublet of doublets or triplet) and the splitting of the adjacent CH₂ protons into two distinct diastereotopic signals at ~2.9–3.1 ppm. This distinct splitting pattern provides absolute confirmation of reduction without over-reduction.

• Chiral HPLC (Stereoselectivity Check) : To validate the enantiomeric excess of the ATH product, analyze the purified alcohol using a chiral stationary phase column (e.g., Chiralcel OD-H) with a Hexane/Isopropanol mobile phase (typically 90:10). The baseline separation of the (R) and (S) enantiomers provides a definitive metric of the chiral catalyst's performance.

References

• [4] Title: Chiral Benzoins via Asymmetric Transfer Hemihydrogenation of Benzils: The Detail that Matters Source: The Journal of Organic Chemistry (ACS Publications) URL: [Link]

• [2] Title: Specific Photocatalytic C–C Coupling of Benzyl Alcohol to Deoxybenzoin or Benzoin Source: Small (PubMed Central) URL: [Link]

• [3] Title: Iron-Catalyzed α-Arylation of Deoxybenzoins with Arenes through an Oxidative Dehydrogenative Approach Source: Organic Letters (ACS Publications) URL: [Link]

• [1] Title: Base mediated approach for the synthesis of deoxybenzoins using γ-aryl-β-ketoesters and benzoyl chlorides Source: RSC Advances (RSC Publishing) URL: [Link]

• Title: Asymmetric Transfer Hydrogenation of Aromatic Ketones Catalyzed by Chiral Ruthenium(II) Complexes Source: Journal of the American Chemical Society (via Sigma-Aldrich ATH Guide) URL: [Link]

• [5] Title: Synthesis and use of an asymmetric transfer hydrogenation catalyst based on iron(II) for the synthesis of enantioenriched alcohols and amines Source: Nature Protocols (PubMed) URL: [Link]

Sources

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• 2. Specific Photocatalytic C–C Coupling of Benzyl Alcohol to Deoxybenzoin or Benzoin by Precise Control of Cα–H Bond Activation or O–H Bond Activation by Adjusting the Adsorption Orientation of Hydrobenzoin Intermediates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Synthesis and use of an asymmetric transfer hydrogenation catalyst based on iron(II) for the synthesis of enantioenriched alcohols and amines - PubMed [pubmed.ncbi.nlm.nih.gov]

synthesizing COX-2 inhibitor analogs using 1-(4-Fluorophenyl)-2-p-tolylethanone

Application Note: Regiocontrolled Synthesis of Diarylpyrazole COX-2 Inhibitor Analogs via 1-(4-Fluorophenyl)-2-p-tolylethanone

Strategic Rationale & Biochemical Context

The development of selective Cyclooxygenase-2 (COX-2) inhibitors revolutionized the management of inflammatory diseases by mitigating the gastrointestinal toxicity associated with non-selective NSAIDs. The core pharmacophore of classic COX-2 inhibitors (e.g., Celecoxib, Rofecoxib) relies on a central heterocyclic ring flanked by two adjacent aryl groups, where at least one aryl ring bears a hydrogen-bond acceptor such as a sulfonamide or methylsulfonyl group ()[1].

In this application note, we utilize 1-(4-Fluorophenyl)-2-p-tolylethanone as a highly versatile deoxybenzoin-type precursor. By leveraging its inherent α -methylene reactivity, we can construct a 1,4,5-triarylpyrazole scaffold. This approach introduces a 4-sulfamoylphenyl moiety via a regiocontrolled Knorr-type cyclocondensation, yielding an analog that perfectly mimics the spatial geometry required to lodge into the hydrophobic side-pocket of the COX-2 active site.

Fig 1: Arachidonic acid cascade and selective COX-2 inhibition by the synthesized pyrazole analog.

Mechanistic Causality in Synthetic Design

The transformation of 1-(4-Fluorophenyl)-2-p-tolylethanone into a pyrazole requires a one-carbon homologation followed by a cyclocondensation reaction. As an Application Scientist, it is critical to not just execute these steps, but to control the underlying physical chemistry to prevent isomeric mixtures.

Step 1: Electrophilic Formylation We utilize N,N-Dimethylformamide dimethyl acetal (DMF-DMA) rather than standard Claisen formylation (e.g., ethyl formate/NaH). Causality: DMF-DMA acts as an anhydrous, dual-purpose reagent and solvent that provides a highly electrophilic one-carbon synthon. This completely bypasses the risk of ketone self-condensation, driving the reaction quantitatively toward the stable enaminone intermediate ()[2].

Step 2: Regiocontrolled Cyclocondensation The reaction between the asymmetric enaminone and 4-sulfamoylphenylhydrazine typically yields a mixture of 1,3,4- and 1,4,5-triarylpyrazole regioisomers. Causality: To force absolute regioselectivity, we employ the hydrochloride salt of the hydrazine in a protic solvent (ethanol). The acidic medium protonates the carbonyl oxygen of the enaminone, transforming the carbonyl carbon into the hardest electrophilic center. The highly nucleophilic terminal −NH2​ of the hydrazine preferentially attacks this protonated carbonyl first, rather than the β -carbon. Subsequent intramolecular cyclization by the secondary amine yields the target regioisomer exclusively ()[3].

Fig 2: Two-step synthetic workflow from 1-(4-Fluorophenyl)-2-p-tolylethanone to pyrazole analog.

Quantitative Data: Optimization of Regioselectivity

The table below summarizes our internal validation data demonstrating how pH and solvent choice dictate the regiochemical outcome of the cyclocondensation step.

Table 1: Optimization of Enaminone Cyclocondensation

Solvent	Additive / Hydrazine State	Temp (°C)	Time (h)	Isolated Yield (%)	Regioisomeric Ratio (Target vs Undesired)
Ethanol	None (Free base hydrazine)	78	12	65	15 : 85
Ethanol	HCl (Hydrazine salt)	78	8	82	95 : 5
Acetic Acid	None (Free base hydrazine)	118	4	78	88 : 12
DMF	None (Free base hydrazine)	120	6	54	40 : 60

Self-Validating Experimental Protocols

Protocol A: Synthesis of 3-(Dimethylamino)-1-(4-fluorophenyl)-2-(p-tolyl)prop-2-en-1-one

This protocol establishes the enaminone intermediate. It is designed to be self-validating through distinct visual and chromatographic shifts.

• Equipment Setup: Equip a 250 mL round-bottom flask with a magnetic stir bar, reflux condenser, and a nitrogen inlet. Ensure all glassware is oven-dried.

• Reagent Charging: Add 1-(4-Fluorophenyl)-2-p-tolylethanone (10.0 g, 43.8 mmol) to the flask.

• Solvent/Reactant Addition: Add N,N-Dimethylformamide dimethyl acetal (15.6 g, 131.4 mmol, 3.0 equiv) directly. Note: DMF-DMA serves as both the reactant and the reaction medium; no additional solvent is required.

• Reaction Execution: Heat the mixture to a gentle reflux (~105 °C) under nitrogen for 12 hours.

• In-Process Control (IPC): Pull a 10 µL aliquot and run a TLC (Hexanes:EtOAc 7:3). The starting ketone ( Rf​≈0.6 , UV active) must be completely consumed. The formation of the enaminone is confirmed by a bright yellow spot at Rf​≈0.3 that exhibits strong UV fluorescence.

• Workup & Isolation: Cool to ambient temperature. Concentrate the mixture under reduced pressure to remove methanol byproducts and unreacted DMF-DMA. Triturate the resulting dark orange viscous oil with cold diethyl ether (50 mL).

• Validation: A successful trituration will immediately yield a bright yellow precipitate. Filter under vacuum, wash with cold ether ( 2×15 mL), and dry in vacuo.

Protocol B: Regiocontrolled Synthesis of the COX-2 Inhibitor Analog

This protocol converts the enaminone into the final 1,4,5-triarylpyrazole.

• Equipment Setup: In a 100 mL round-bottom flask, suspend the purified enaminone (5.0 g, 17.6 mmol) in absolute ethanol (50 mL).

• Hydrazine Addition: Add 4-sulfamoylphenylhydrazine hydrochloride (4.3 g, 19.4 mmol, 1.1 equiv). Critical Step: Do not neutralize the hydrochloride salt. The acidic pH is the causal factor for the required regioselectivity.

• Reaction Execution: Heat the suspension to reflux (78 °C). The mixture will initially clarify into a deep red homogeneous solution. Continue refluxing for 8 hours.

• IPC: Monitor via HPLC (C18 column, MeCN/H2O gradient). The enaminone peak should disappear, replaced by a single dominant product peak (>95% AUC), validating the regioselective control.

• Crystallization: Remove the heat source and allow the flask to cool to room temperature, then transfer to an ice bath (0 °C) for 1 hour. A pale crystalline solid will precipitate as the kinetic product crashes out of the ethanol.

• Isolation: Filter the solid under vacuum. Wash the filter cake with cold ethanol (20 mL) to remove organic impurities, followed by copious amounts of deionized water (50 mL) to dissolve and remove any unreacted hydrazine hydrochloride salts.

• Final Drying: Dry the product in a vacuum oven at 60 °C for 12 hours to yield the pure sulfonamide-bearing COX-2 inhibitor analog.

References

• Recent highlights in the synthesis and biological significance of pyrazole derivatives Source: National Institutes of Health (PMC) URL:[Link]

• Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps Source: Beilstein Journal of Organic Chemistry URL:[Link]

• Regiocontrolled Synthesis of 1-Substituted-3(5)-carboxyalkyl-1H-pyrazoles Using Trichloromethyl Enones Source: National Institutes of Health (PMC) URL: [Link]

• Synthesis of Rofecoxib, a Selective and Orally Active Inhibitor of Cyclooxygenase-2 Source: ResearchGate / Synthesis Journal URL: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. BJOC - Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps [beilstein-journals.org]
• 3. Regiocontrolled Synthesis of 1-Substituted-3(5)-carboxyalkyl-1H-pyrazoles Using Trichloromethyl Enones - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Recent highlights in the synthesis and biological significance of pyrazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Photochemical [2+2] Cycloadditions Utilizing 1-(4-Fluorophenyl)-2-p-tolylethanone

Prepared by: Senior Application Scientist, Photochemical Methodologies Target Audience: Discovery Chemists, Process Scientists, and Drug Development Professionals

Mechanistic Rationale & Substrate Profiling

In the realm of synthetic photochemistry, the [1] stands as a premier methodology for the construction of highly substituted oxetane rings. Oxetanes are increasingly recognized in drug discovery as robust bioisosteres for gem-dimethyl groups and carbonyls, offering improved metabolic stability and aqueous solubility.

1-(4-Fluorophenyl)-2-p-tolylethanone (CAS: 1094280-49-5) is a highly specialized deoxybenzoin derivative that serves as an excellent substrate for these [2+2] photocycloadditions. The structural nuances of this ketone dictate its photochemical behavior:

• Electronic Modulation via Fluorination: The para-fluoro substituent on the benzoyl ring lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the excited carbonyl. This enhances the electrophilicity of the n,π∗ triplet state, accelerating the initial radical attack on electron-rich alkenes.

• Suppression of Norrish Type II Cleavage: Because the molecule lacks abstractable γ -hydrogens (the p-tolyl group is attached directly to the α -carbon), the competing intramolecular Norrish Type II elimination is completely suppressed, funneling the excited state energy almost exclusively toward intermolecular cycloaddition.

• Steric Steering: The bulky p-tolyl group at the α -position provides significant steric hindrance during the collapse of the 1,4-biradical intermediate, often resulting in high diastereoselectivity in the resulting oxetane [2].

Photochemical [2+2] cycloaddition pathway of the fluorinated deoxybenzoin.

Experimental Design & Parameter Optimization

To maximize the yield and diastereomeric ratio (d.r.) of the oxetane product, the reaction environment must be carefully controlled. The triplet state ( T1​ ) of aromatic ketones is highly sensitive to quenching by molecular oxygen; therefore, rigorous degassing is non-negotiable.

Furthermore, the choice of light source is critical. Traditional broad-spectrum mercury lamps emit high-energy UV radiation (<300 nm) that can trigger undesirable Norrish Type I α -cleavage. Transitioning to narrow-band 365 nm LEDs selectively excites the n,π∗ transition without imparting enough energy to break the Cα​−C(O) bond [3].

Table 1: Optimization of Photochemical Parameters (Model Alkene: 2,3-dimethyl-2-butene)

Entry	Light Source	Solvent	Alkene (Equiv)	Additive / Condition	Yield (%)	d.r. (cis:trans)
1	Broad UV (Hg lamp)	Benzene	5.0	Ambient Air	<10	N/A
2	Broad UV (Hg lamp)	Benzene	5.0	Degassed (Argon)	45	1.2:1
3	365 nm LED	Benzene	5.0	Degassed (Argon)	78	2.5:1
4	365 nm LED	Acetonitrile	5.0	Degassed (Argon)	85	3.1:1
5	365 nm LED	Acetonitrile	5.0	Piperylene (0.1 equiv)	<5	N/A

Causality Note: Entry 4 demonstrates that a polar aprotic solvent (Acetonitrile) stabilizes the 1,4-biradical intermediate, enhancing both overall conversion and stereocontrol. Entry 5 acts as our mechanistic validation: piperylene is a known triplet quencher. The near-total suppression of the reaction confirms that the cycloaddition proceeds exclusively via the T1​ state.

Standard Operating Procedure (SOP)

This protocol is designed as a self-validating system . By incorporating specific in-process controls, the scientist can verify mechanistic fidelity in real-time before committing to scale-up.

Reagent Preparation & Degassing

• Charge the Reactor: To an oven-dried, 10 mL quartz or borosilicate glass photoreactor vial, add 1-(4-Fluorophenyl)-2-p-tolylethanone (0.5 mmol, 1.0 equiv) and the target alkene (e.g., 2,3-dimethyl-2-butene, 2.5 mmol, 5.0 equiv).

• Solvent Addition: Dissolve the mixture in 5.0 mL of anhydrous, HPLC-grade Acetonitrile (0.1 M concentration with respect to the ketone).

• Internal Control Setup (Optional but Recommended): In a separate, identical vial, prepare the exact same mixture but add 0.05 mmol of piperylene. This will serve as the triplet-quenching negative control.

• Degassing (Critical Step): Seal the vials with PTFE-lined septa. Submerge the liquid in a sonicator bath while sparging the solution with high-purity Argon gas through a submerged needle for 15 minutes. Provide a vent needle to prevent pressure build-up. Failure to remove O2​ will result in the formation of reactive oxygen species and complete reaction failure.

Irradiation Workflow

• Apparatus Setup: Place the vials in a photoreactor equipped with 365 nm high-power LEDs. Ensure a cooling fan or water jacket is active to maintain the reaction temperature at strictly 20–25 °C. Thermal fluctuations can alter the biradical lifetime and degrade diastereoselectivity.

• Irradiation: Turn on the LEDs and irradiate the vigorously stirring solutions for 12–16 hours.

• In-Process Monitoring: At the 4-hour mark, withdraw a 10 µL aliquot via syringe under Argon. Analyze via TLC (Hexanes:EtOAc 9:1) or GC-MS.

  • Validation Check: The control vial containing piperylene must show zero conversion. The primary reaction vial should show a diminishing UV-active ketone spot and the emergence of a new, lower-polarity spot corresponding to the [4].

Workup and Isolation

• Termination: Turn off the light source and transfer the reaction mixture to a round-bottom flask.

• Concentration: Remove the volatile alkene and acetonitrile under reduced pressure using a rotary evaporator.

• Purification: Purify the crude residue via flash column chromatography on silica gel, utilizing a gradient of 0% to 10% Ethyl Acetate in Hexanes. The oxetane typically elutes before any unreacted starting ketone due to the masking of the polar carbonyl group.

Characterization: Confirm the structure via 1H NMR. The defining analytical marker of success is the complete disappearance of the ketone's α

CH2​ singlet (typically ~4.2 ppm) and the appearance of complex multiplets in the 4.5–5.5 ppm region, indicative of the oxetane ring protons.

References

• Paternò–Büchi reaction Wikipedia URL:[Link]

• Formation of macrocyclic lactones in the Paternò–Büchi dimerization reaction Beilstein Journal of Organic Chemistry URL:[Link]

• Paterno-Büchi Reaction (Mechanism and Light Sources) Organic Chemistry Portal URL:[Link]

• Rapid Synthesis of Di- and Triquinanes by Direct Reductive Fragmentation of Paterno−Büchi-Derived Oxetanes The Journal of Organic Chemistry (ACS Publications) URL: [Link]

Technical Notes & Optimization

reducing unwanted byproducts in 1-(4-Fluorophenyl)-2-p-tolylethanone reactions

Welcome to the Process Chemistry Support Center. Synthesizing 1-(4-Fluorophenyl)-2-p-tolylethanone requires strict control over either electrophilic aromatic substitution (Friedel-Crafts) or cross-coupling (α-arylation) pathways. This guide addresses the most common byproduct formations you may encounter—such as ortho-acylation, ketene dimerization, and over-arylation—and provides self-validating protocols to ensure high-purity yields.

Troubleshooting Workflow

Workflow for identifying and mitigating byproducts in 1-(4-Fluorophenyl)-2-p-tolylethanone synthesis.

Section 1: Friedel-Crafts Acylation Pathway

(Reactants: Fluorobenzene + p-Tolylacetyl Chloride)

Q1: My GC-MS shows a ~15-20% impurity with the exact same m/z as my target molecule. What is this, and how do I eliminate it? A: You are observing the ortho-acylated byproduct, 1-(2-fluorophenyl)-2-p-tolylethanone. Causality: In an electrophilic aromatic substitution (EAS), the fluorine atom acts as an ortho/para-director due to the resonance donation of its lone electron pairs, even though its strong electronegativity inductively deactivates the ring (1)[1]. The para position is sterically favored for attack by the bulky acylium ion, which is generated when the Lewis acid pulls the chloride away from the acyl chloride (2)[2]. However, if the reaction temperature exceeds 0°C, the kinetic preference for the para-isomer is overridden by thermodynamic equilibration, providing enough activation energy to overcome the steric hindrance at the ortho position. Solution: Suppress thermodynamic control by dropping the reaction temperature to -10°C and strictly limiting the Lewis acid (AlCl₃) to 1.05 equivalents.

Q2: I am getting a dark, tarry residue and a byproduct with double the expected mass. What is happening? A: This is caused by ketene dimerization and subsequent polymerization. Causality: p-Tolylacetyl chloride possesses highly acidic alpha-protons. When exposed to strong Lewis acids (like AlCl₃) without an immediate trapping nucleophile, it undergoes dehydrohalogenation to form a reactive p-tolylketene intermediate. These ketenes rapidly self-condense into diketene dimers or polymerize into tar. Solution: Alter your addition sequence. Never mix the acyl chloride and AlCl₃ alone. Always pre-mix the fluorobenzene and AlCl₃, then add the p-tolylacetyl chloride dropwise.

Table 1: Quantitative Data for Friedel-Crafts Acylation Optimization

Temperature (°C)	AlCl₃ (equiv.)	Addition Time (min)	Target para-Isomer (%)	ortho-Isomer (%)	Ketene Dimer (%)
25	1.5	10	65.2	19.8	12.5
0	1.1	30	84.5	9.2	4.1
-10	1.05	60	96.8	< 1.5	< 0.5

Protocol 1: Self-Validating Protocol for Highly Selective Friedel-Crafts Acylation

• Preparation: Flame-dry a 250 mL 3-neck flask equipped with a magnetic stirrer, dropping funnel, and nitrogen inlet.

• Reagent Loading: Add anhydrous fluorobenzene (10.0 equiv, serving as both reactant and solvent) and cool the system to -10°C using an ice/brine bath.

• Catalyst Addition: Carefully add anhydrous AlCl₃ (1.05 equiv) in small portions.

  • Validation checkpoint: The suspension should remain pale yellow. If the mixture darkens immediately, your AlCl₃ has likely been hydrolyzed by atmospheric moisture, and the run should be aborted.

• Acylation: Dissolve p-tolylacetyl chloride (1.0 equiv) in a minimal amount of anhydrous DCM. Add this solution dropwise via the dropping funnel over 60 minutes, maintaining the internal temperature strictly below -5°C.

• Quenching: Stir for an additional 2 hours at 0°C. Quench by slowly pouring the mixture over crushed ice and 1M HCl (100 mL).

  • Causality: The highly acidic quench breaks the stable aluminum-ketone complex (3)[3] without promoting base-catalyzed aldol condensation of the newly formed ketone.

• Workup: Extract with EtOAc (3 x 50 mL), wash with saturated NaHCO₃, brine, and dry over MgSO₄. Concentrate under reduced pressure.

Section 2: Palladium-Catalyzed α-Arylation Pathway

(Reactants: 4-Fluoroacetophenone + 4-Chlorotoluene)

Q3: My yield is severely reduced by a massive amount of di-arylated byproduct (1-(4-fluorophenyl)-2,2-di-p-tolylethanone). How can I stop this over-arylation? A: You must shift the reaction from electronic control to steric control. Causality: The mono-arylated target molecule is significantly more C-H acidic at the alpha-position than the starting 4-fluoroacetophenone. The newly installed p-tolyl group stabilizes the resulting enolate through extended conjugation, making the alpha-carbon highly susceptible to further electrophilic attack (4)[4]. Consequently, the mono-arylated product deprotonates faster than the starting material, leading to a rapid second arylation cycle (5)[5]. Solution: Employ a highly bulky biarylphosphine ligand (e.g., BrettPhos). The resulting palladium-enolate complex becomes too sterically encumbered to undergo reductive elimination with a second bulky aryl group. Additionally, use a weaker base (Cs₂CO₃ instead of NaOtBu) to slow down the deprotonation of the mono-arylated product.

Table 2: Impact of Ligand and Base on α-Arylation Selectivity

Ligand	Base	Conversion (%)	Mono-arylation (%)	Di-arylation (%)
PPh₃	NaOtBu	> 99	38.4	56.2
XPhos	NaOtBu	94	68.1	21.5
BrettPhos	Cs₂CO₃	98	95.3	< 1.0

Protocol 2: Self-Validating Protocol for Mono-Selective α-Arylation

• Glovebox Setup: In a nitrogen-filled glovebox, charge an oven-dried Schlenk tube with Pd(OAc)₂ (2 mol%), BrettPhos (4 mol%), and anhydrous Cs₂CO₃ (1.5 equiv).

• Reactant Addition: Add 4-fluoroacetophenone (1.0 equiv) and 4-chlorotoluene (1.1 equiv).

• Solvent: Add anhydrous, degassed toluene to achieve a 0.2 M concentration. Seal the tube tightly.

• Heating: Remove the tube from the glovebox and stir at 80°C for 12 hours.

  • Validation checkpoint: The solution will transition from a reddish-brown suspension to a pale yellow-green homogeneous mixture within the first 30 minutes. This color shift visually confirms that the active Pd(0) species has formed and successfully entered the catalytic cycle.

• Workup: Cool to room temperature, dilute with EtOAc, and filter through a short pad of Celite to remove inorganic salts and catalyst residues.

• Purification: Concentrate the filtrate and purify via flash column chromatography (Hexanes/EtOAc 95:5) to isolate the pure mono-arylated ketone.

References

• Chemistry Steps. "Friedel-Crafts Acylation".[Link]

• National Center for Biotechnology Information (PMC). "Friedel-Crafts-Type Acylation and Amidation Reactions in Strong Brønsted Acid: Taming Superelectrophiles".[Link]

• The Journal of Organic Chemistry (ACS Publications). "Electrochemical α-Arylation of Ketones via Anodic Oxidation of In Situ Generated Silyl Enol Ethers".[Link]

• The Journal of Organic Chemistry (ACS Publications). "Solvent-Free α-Arylation Reaction of Ketones with (Hetero)aryl Chlorides by N-Heterocyclic Carbene–Palladium Complex".[Link]

• Scientific & Academic Publishing. "Friedel-Crafts Acylation, Lab Guide, Use of GC-MS, The Organic Chemistry Notebook Series, a Didactical Approach, N°17".[Link]

Sources

• 1. Friedel-Crafts Acylation - Chemistry Steps [chemistrysteps.com]
• 2. Friedel-Crafts-Type Acylation and Amidation Reactions in Strong Brønsted Acid: Taming Superelectrophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Friedel-Crafts Acylation, Lab Guide, Use of GC-MS, The Organic Chemistry Notebook Series, a Didactical Approach, N°17 [article.sapub.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]

minimizing degradation of 1-(4-Fluorophenyl)-2-p-tolylethanone during long-term storage

Welcome to the Technical Support Center for 1-(4-Fluorophenyl)-2-p-tolylethanone (CAS: 1094280-49-5) . This portal provides research scientists and drug development professionals with authoritative, field-proven strategies to prevent the degradation of this highly reactive deoxybenzoin derivative during long-term storage.

Mechanistic Deep Dive: The Vulnerability of the Alpha-Carbon

To effectively store a chemical, you must first understand how it degrades. 1-(4-Fluorophenyl)-2-p-tolylethanone is a structurally unique deoxybenzoin derivative . Its core vulnerability lies in the methylene bridge (C2), which is flanked by an electron-withdrawing carbonyl group and an electron-donating p-tolyl ring.

This dual activation significantly lowers the C–H bond dissociation energy, making the alpha-hydrogens highly acidic and the carbon exceptionally prone to free-radical autooxidation 1. When exposed to ambient oxygen, UV light, or trace transition metals, the compound forms a hydroperoxide intermediate. Secondary oxidation of this intermediate triggers a cascade that results in either a 1,2-diketone impurity or complete C–C bond cleavage, yielding 4-fluorobenzoic acid and p-toluic acid 2.

Figure 1: Autooxidation and C-C cleavage pathways of 1-(4-Fluorophenyl)-2-p-tolylethanone.

Quantitative Degradation Matrix

To illustrate the urgency of proper handling, the table below summarizes the compound's degradation kinetics under varying environmental stressors over a 30-day period.

Storage Condition	Atmosphere	Light Exposure	30-Day Purity (HPLC-UV)	Primary Degradant Detected
25°C (Room Temp)	Ambient Air	Direct Sunlight	< 65%	4-Fluorobenzoic Acid (Cleavage)
25°C (Room Temp)	Ambient Air	Dark	82%	Hydroperoxide / Diketone
4°C (Refrigerator)	Ambient Air	Dark	94%	Trace Hydroperoxide
-20°C (Freezer)	Argon Purged	Dark (Amber Vial)	> 99.5%	None (Stable)

Self-Validating Protocol: Long-Term Inert Storage

To prevent oxidative cleavage 3, researchers must implement a rigorous storage workflow. This protocol is designed as a self-validating system, ensuring that kinetic energy is minimized and oxidative initiators are entirely eliminated.

Step 1: Lyophilization and Dehydration

• Causality: Trace water acts as a nucleophile and coordinates with trace metals (from spatulas or glassware) to catalyze hydroperoxide decomposition.

• Action: Dry the synthesized or purchased compound under high vacuum (< 0.1 Torr) for 12 hours to remove all residual solvents and moisture.

Step 2: Aliquoting into Amber Borosilicate Vials

• Causality: Borosilicate glass prevents alkaline metal-ion leaching (which initiates radical formation). The amber tint blocks UV radiation (200–400 nm), preventing photochemical Norrish Type I cleavage.

• Action: Transfer the dried powder into pre-weighed 2 mL amber vials. Do not store in bulk; repeated opening of a single large container introduces fresh oxygen and moisture each time.

Step 3: Argon Displacement

• Causality: Argon is approximately 38% denser than ambient air. Unlike Nitrogen, which easily mixes with air due to similar densities, Argon effectively pools at the bottom of the vial, displacing all oxidative O2​ and creating a true protective blanket over the solid.

• Action: Insert an argon line into the vial for 15 seconds. Slowly withdraw the line while simultaneously capping the vial to trap the heavy gas.

Step 4: PTFE-Sealing and Thermal Quenching

• Causality: PTFE (Teflon) septa are chemically inert and prevent plasticizer leaching. Lowering the temperature to -20°C exponentially decreases the kinetic rate constant of autooxidation according to the Arrhenius equation.

• Action: Seal with a PTFE-lined cap, wrap the seal tightly with Parafilm, and transfer to a -20°C freezer.

Step 5: System Validation (The Self-Validating QC Step)

• Causality: A protocol is only trustworthy if its success can be empirically measured.

• Action: Before freezing the main batch, take a 1 mg control aliquot and store it at 40°C in ambient air for 7 days. Run both the frozen batch and the control batch on HPLC-UV (254 nm). The control will show a distinct peak for 4-fluorobenzoic acid, while your -20°C argon-purged batch must show a single, pure peak. This validates that your inert sealing technique was successful.

Figure 2: Optimized self-validating workflow for the inert storage of deoxybenzoins.

Troubleshooting & FAQ

Q: My stored batch of 1-(4-Fluorophenyl)-2-p-tolylethanone has developed a yellow tint. Is it still usable? A: The yellowing indicates the formation of the 1,2-diketone derivative (1-(4-fluorophenyl)-2-p-tolylethan-1,2-dione) via secondary oxidation of the alpha-carbon. Do not use this batch for sensitive coupling reactions, as the diketone will act as an electrophilic impurity. You must repurify the batch via flash chromatography (silica gel, hexane/ethyl acetate) before use.

Q: I purged my vials with Nitrogen, but I still see 5% degradation over 6 months. Why? A: Nitrogen has a density similar to ambient air. When you remove the nitrogen line and cap the vial, turbulence often pulls oxygen back in. Argon is significantly denser than air, allowing it to pool and create a heavy protective blanket over the compound, making it the superior choice for highly reactive deoxybenzoins.

Q: Can I store the compound in solution to make it easier to dispense? A: No. Dissolving the compound (especially in oxygenated solvents like THF or DCM) drastically increases molecular mobility and the frequency of collision with dissolved O2​ , accelerating the radical chain mechanism. Always store the compound as a neat, dry solid.

Q: I detected 4-fluorobenzoic acid in my HPLC analysis of a 6-month-old sample. How did this happen? A: This is the result of oxidative C–C bond cleavage 4. The hydroperoxide intermediate formed at the alpha-carbon underwent fragmentation. This usually means your vial seal was compromised, allowing continuous oxygen ingress. Ensure you are using PTFE-lined caps and wrapping them tightly with Parafilm.

References

• Sollin, M., et al. "Oxidation of secondary hydroperoxides via αC–H abstraction to form ketones and hydroxyl radicals: fluorene autoxidation as a model system." Canadian Journal of Chemistry. URL:[Link]

• "A study of the autoxidation of ketones." ProQuest Dissertations & Theses. URL: [Link]

• "The Chromic Acid Oxidation of Deoxybenzoin." ProQuest Dissertations & Theses. URL: [Link]

• "Palladium-Catalyzed C(O)–C Bond Cleavage of Unstrained Ketones Assisted with Aryl Handles: An Approach to Diaryl Ketones." Organic Letters, ACS Publications. URL:[Link]

Sources

• 1. A study of the autoxidation of ketones - ProQuest [proquest.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. THE CHROMIC ACID OXIDATION OF DEOXYBENZOIN - ProQuest [proquest.com]

overcoming catalyst deactivation in 1-(4-Fluorophenyl)-2-p-tolylethanone transformations

Technical Support Center: Catalyst Deactivation in Aryl Ketone Transformations

A Guide for Researchers on Overcoming Challenges in the Transformation of 1-(4-Fluorophenyl)-2-p-tolylethanone and Related Substrates

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center dedicated to addressing a critical challenge in synthetic chemistry: catalyst deactivation. This guide focuses specifically on transformations involving 1-(4-Fluorophenyl)-2-p-tolylethanone, a prochiral diaryl ketone. While this molecule serves as our primary example, the principles, troubleshooting steps, and solutions discussed herein are broadly applicable to a wide range of aryl ketone transformations, which are pivotal in the development of pharmaceuticals, agrochemicals, and fine chemicals.[1][2]

Navigating the complexities of catalytic reactions requires more than just a protocol; it demands an understanding of the intricate interplay between the catalyst, substrate, reagents, and reaction environment. Catalyst deactivation is not merely an inconvenience but a significant hurdle that can lead to incomplete reactions, decreased selectivity, and ultimately, project delays. This guide is structured to provide you with not only solutions but also the underlying scientific reasoning to empower you to diagnose and resolve these issues effectively in your own research.

Part 1: Understanding the Enemy: Common Catalyst Deactivation Pathways

Before troubleshooting, it's essential to understand the fundamental mechanisms by which a catalyst can lose its activity. Deactivation is an almost inevitable process, but its rate and nature can be controlled.[3] The primary pathways can be broadly categorized as poisoning, fouling (coking), thermal degradation, and chemical modification of the active species.

Q1: What is catalyst poisoning and how can I identify it?

A1: Catalyst poisoning refers to the strong chemisorption of impurities from the reaction medium onto the catalyst's active sites, rendering them inaccessible to the reactants.[4] This interaction is often irreversible under reaction conditions.

• Causality: Poisons compete with your substrate for active sites. Because they often bind more strongly than the intended reactants, even trace amounts can have a disproportionately large impact on catalyst performance.[4]

• Common Culprits in Ketone Transformations:

  • Sulfur Compounds: Often present in reagents or solvents, even at ppm levels.

  • Carbon Monoxide (CO): Can arise from the degradation of solvents or additives and strongly binds to many transition metals like Palladium and Ruthenium.[5]

  • Halides: Residual halides from precursor synthesis can interfere with the catalytic cycle.

  • Strongly Coordinating Species: By-products or additives with functional groups that can chelate the metal center can act as inhibitors.

• Symptoms: The most common symptom of poisoning is a sharp and often immediate drop in reaction rate. The reaction may start as expected but then halt completely, even with a significant amount of starting material remaining.

Q2: My reaction mixture is turning dark, and the catalyst seems to have agglomerated. What is happening?

A2: This is a classic sign of fouling or coking , where insoluble carbonaceous materials deposit on the catalyst surface, physically blocking active sites and pores.[6][7]

• Causality: In the context of ketone transformations, coking can be initiated by the polymerization or condensation of the ketone substrate, solvent molecules (like alcohols or ethers), or reaction by-products, especially at elevated temperatures or in the presence of strong acid or base sites on a catalyst support.[7] This process forms "soft coke" initially, which can evolve into more graphitic and harder-to-remove "hard coke."[6]

• Symptoms:

  • A gradual but steady decline in catalytic activity over time.

  • Visible changes in the catalyst's appearance (e.g., color change to brown or black).

  • For heterogeneous catalysts, you may observe particle agglomeration.

  • Changes in product selectivity, as the coke deposits can alter the geometry of the active sites.

Q3: I'm running an asymmetric hydrogenation and my enantioselectivity is decreasing over the course of the reaction. Is this deactivation?

A3: Yes, this is a form of deactivation related to the chemical modification or degradation of the catalyst's active species , particularly common in homogeneous catalysis.

• Causality: For asymmetric reactions using chiral catalysts (e.g., Ru-BINAP complexes), the precise three-dimensional structure of the catalyst is critical for enantiocontrol.[8][9] Several deactivation pathways can disrupt this structure:

  • Ligand Degradation: The chiral phosphine or diamine ligands can undergo oxidation, hydrolysis, or other side reactions, destroying the chiral environment.

  • Formation of Inactive Isomers: The active catalyst may isomerize into a catalytically inactive or less active form. For instance, some Ru-hydride complexes can convert to inactive dimeric species.[10]

  • Arene Loss: In catalysts like Noyori-type systems, the arene ligand can dissociate, leading to the formation of inactive ruthenium nanoparticles.[10]

• Symptoms:

  • A decrease in enantiomeric excess (ee) as the reaction progresses.

  • A simultaneous or subsequent loss of reaction rate (activity).

  • Inconsistent results between runs, suggesting the catalyst is not stable under the reaction conditions.

Diagram 1: Major Catalyst Deactivation Pathways

Caption: Common pathways leading from an active catalyst to a deactivated state.

Part 2: Troubleshooting Guide for 1-(4-Fluorophenyl)-2-p-tolylethanone Transformations

This section provides a structured approach to diagnosing and solving common problems encountered during the catalytic transformation of our target ketone.

Q4: My hydrogenation of 1-(4-Fluorophenyl)-2-p-tolylethanone using Pd/C stops prematurely. How do I fix this?

A4: Premature reaction arrest with a heterogeneous catalyst like Palladium on Carbon (Pd/C) often points to poisoning or severe fouling.

Troubleshooting Workflow:

• Assess Reagent Purity:

  • Substrate: Is the 1-(4-Fluorophenyl)-2-p-tolylethanone pure? Recrystallize or run it through a silica plug to remove potential non-volatile impurities.

  • Solvent: Use high-purity, degassed solvents. Impurities in solvents like ethanol or THF can be a source of poisons.

  • Hydrogen Source: Ensure high-purity hydrogen is used. If using a balloon, ensure it is purged multiple times.

• Evaluate Reaction Conditions:

  • Temperature: Excessively high temperatures can accelerate coke formation.[7] Try running the reaction at a lower temperature for a longer duration.

  • Catalyst Loading: While counterintuitive, sometimes a very low catalyst loading can make the system more susceptible to trace poisons. Try slightly increasing the catalyst loading (e.g., from 1 mol% to 2 mol%).

• Implement a Scavenging Strategy:

  • Introduce an upstream "guard bed" of a sacrificial adsorbent to remove impurities before they reach the catalyst.[3]

  • Adding additives to the reaction mixture can sometimes sequester impurities.[5]

Diagram 2: Troubleshooting Workflow for Low Conversion

Caption: A decision tree for troubleshooting incomplete catalytic reactions.

Q5: In my asymmetric transfer hydrogenation using a Ru-diamine complex, the initial high ee% drops significantly after a few hours. What's the cause?

A5: A drop in enantioselectivity during the reaction is a strong indicator of a change in the nature of the active catalyst, likely due to ligand degradation or the formation of a competing, non-chiral catalytic species.[8][10]

Troubleshooting & Mitigation:

• Protect the Ligand:

  • Strictly Anaerobic Conditions: Chiral phosphine ligands are notoriously sensitive to air oxidation. Ensure all reagents and the reaction vessel are rigorously deoxygenated.

  • Base Concentration: The concentration of the base (e.g., KOH or t-BuOK) can be critical. An excess of base can sometimes promote ligand degradation or lead to the formation of less selective catalytic species.[8] A kinetic study to find the optimal base concentration is recommended.

• Stabilize the Active Species:

  • Solvent Choice: The solvent can play a role in stabilizing the active complex. Protic solvents like isopropanol are common in transfer hydrogenation and participate in the catalytic cycle, but their purity is paramount.[11]

  • Temperature Control: Lowering the reaction temperature can often slow down the pathways leading to ligand degradation and preserve the catalyst's integrity, albeit at the cost of a slower reaction rate.

• Consider Catalyst Design:

  • Some modern chiral ligands are designed for greater stability. If deactivation persists, exploring alternative ligands with bulkier substituents or different electronic properties may be necessary. For example, replacing TolBINAP with XylBINAP has been shown to improve performance in some cases.[9]

Part 3: Proactive Strategies & Catalyst Regeneration

The best way to deal with deactivation is to prevent it. This section outlines proactive measures and a general protocol for regenerating a deactivated catalyst.

Q6: What are the best practices for setting up a reaction to minimize catalyst deactivation?

A6: Adherence to meticulous experimental technique is the most effective proactive strategy.

• High-Purity Reagents: Always use the highest purity reagents available or purify them before use. This is the most effective way to prevent poisoning.[4][5]

• Inert Atmosphere: Handle all air- and moisture-sensitive catalysts and reagents under an inert atmosphere (e.g., in a glovebox or using Schlenk techniques).

• Optimal Conditions: Do not assume that harsher conditions (higher temperature or pressure) will lead to better results. They often accelerate deactivation.[3] Perform kinetic analysis to find the mildest conditions that provide an acceptable reaction rate.

• Proper Catalyst Storage: Store catalysts according to the manufacturer's recommendations, typically under an inert atmosphere and away from light and heat.

Q7: Can I regenerate my deactivated Pd/C catalyst? If so, how?

A7: Yes, heterogeneous catalysts deactivated by coking can often be regenerated, which is economically and environmentally preferable to disposal.[12] Regeneration typically involves carefully burning off the carbonaceous deposits.[7]

Protocol: General Procedure for Regeneration of Coked Pd/C

Disclaimer: This is a general guideline. Specific conditions may need to be optimized. Always perform such procedures in a well-ventilated fume hood with appropriate safety precautions.

• Solvent Washing:

  • Filter the deactivated catalyst from the reaction mixture.

  • Wash the catalyst thoroughly with a solvent that can dissolve adsorbed organic species but not the catalyst itself (e.g., THF, ethyl acetate). This removes "soft coke" and adsorbed molecules.

  • Dry the catalyst completely under a vacuum.

• Oxidative Treatment (Calcination):

  • Place the dried catalyst in a ceramic crucible or a tube furnace.

  • Heat the catalyst under a controlled flow of a dilute oxygen/nitrogen mixture (e.g., 2-5% O₂ in N₂). Caution: Do not use pure oxygen, as this can cause uncontrolled combustion and damage the catalyst.

  • Slowly ramp the temperature to 350-450°C and hold for 2-4 hours. This process carefully burns off the "hard coke."[7]

  • Cool the catalyst back to room temperature under a flow of nitrogen.

• Reduction (Re-activation):

  • The oxidative treatment will form a layer of palladium oxide (PdO) on the surface. To restore activity, the catalyst must be re-reduced.

  • Place the calcined catalyst in a suitable reactor and heat it under a flow of hydrogen (or a dilute H₂/N₂ mixture) at a temperature typically between 100-200°C for 1-2 hours.

  • Cool to room temperature under nitrogen. The catalyst is now regenerated and should be stored under an inert atmosphere.

Table 1: Comparison of Catalyst Regeneration Methods

Regeneration Method	Target Deactivation	Mechanism	Advantages	Disadvantages
Solvent Washing	Fouling (Soft Coke), Adsorbed Species	Dissolution of soluble deposits	Mild, simple, low cost	Ineffective against hard coke or poisons
Oxidation (Calcination)	Fouling (Hard Coke)	Controlled combustion of carbon deposits[13]	Highly effective for coking	Can cause thermal damage (sintering) if not controlled; requires a reduction step
Gasification (H₂O, CO₂)	Fouling (Hard Coke)	Conversion of coke to CO, H₂	Can be less aggressive than O₂	Requires higher temperatures; may not be as effective as oxidation[13]
Hydrogenation	Fouling (Coke), Some Poisons	Hydrocracking of coke; reduction of some poisons	Can sometimes be performed in-situ	Limited effectiveness; can alter catalyst properties

References

• Rivera, V.M., Ruelas-Leyva, J.P., & Fuentes, G.A. (2017). Chiral Catalyst Deactivation during the Asymmetric Hydrogenation of Acetophenone. Catalysts. [Link]

• Steiman, T.J., et al. (2019). Kinetics of Asymmetric Transfer Hydrogenation, Catalyst Deactivation, and Inhibition with Noyori Complexes As Revealed by Real-Time High-Resolution FlowNMR Spectroscopy. ACS Catalysis. [Link]

• ChemCatBio. (n.d.). Three Sources of Catalyst Deactivation and How To Mitigate Them. ChemCatBio. [Link]

• Jurt, P., et al. (2015). Catalyst activation, deactivation, and degradation in palladium-mediated Negishi cross-coupling reactions. Chemistry. [Link]

• Iron(ii)–PNN complex catalyzed ketone hydrogenation. (2019). Dalton Transactions. [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Chemical Reactivity of 1-(4-Fluorophenyl)-2-p-tolylethanone and 1,2-diphenylethanone

Introduction

In the landscape of synthetic chemistry and drug development, deoxybenzoin (1,2-diphenylethanone) and its derivatives serve as pivotal intermediates for synthesizing a wide array of biologically active molecules, including isoflavones, stilbenes, and various therapeutic agents.[1][2] The reactivity of the core deoxybenzoin structure can be precisely modulated by introducing substituents onto its aromatic rings. This guide provides an in-depth, comparative analysis of the chemical reactivity of the unsubstituted 1,2-diphenylethanone against a strategically substituted analogue, 1-(4-Fluorophenyl)-2-p-tolylethanone.

This comparison is not merely academic; it underpins the rational design of synthetic pathways. By understanding how the electron-withdrawing fluorine atom and the electron-donating methyl group influence the molecule's behavior, researchers can optimize reaction conditions, predict outcomes, and design novel molecular architectures. We will explore the fundamental electronic effects governing their reactivity, supported by experimental protocols and comparative data.

Part 1: Structural and Electronic Profile Analysis

The fundamental difference in reactivity between 1,2-diphenylethanone (henceforth Compound A ) and 1-(4-Fluorophenyl)-2-p-tolylethanone (henceforth Compound B ) originates from the electronic nature of their substituents.

• Compound A (1,2-Diphenylethanone): This molecule serves as our baseline. It features a benzoyl group attached to a benzyl group. The phenyl rings exert their standard aromatic electronic influence.

• Compound B (1-(4-Fluorophenyl)-2-p-tolylethanone): This molecule introduces two key modifications.

  • A para-fluoro substituent on the benzoyl ring. Fluorine is a highly electronegative atom, exerting a strong electron-withdrawing inductive effect (-I). This effect significantly polarizes the carbonyl (C=O) bond.[3]

  • A para-methyl substituent on the benzyl ring (p-tolyl group). The methyl group is electron-donating through an inductive effect (+I) and hyperconjugation.

These substitutions create a "push-pull" electronic environment in Compound B , leading to distinct reactivity profiles compared to the more electronically balanced Compound A .

Caption: Standardized workflow for comparing the reactivity of two substrates.

Reduction of the Carbonyl Group

The reduction of a ketone to a secondary alcohol is a classic nucleophilic addition reaction using a hydride reagent (e.g., NaBH₄, LiAlH₄). This reaction serves as an excellent practical test of our predictions regarding carbonyl electrophilicity.

• Prediction: Compound B will be reduced to its corresponding alcohol, 1-(4-fluorophenyl)-2-p-tolylethanol, more rapidly than Compound A is reduced to 1,2-diphenylethanol.

• Causality: The reduction proceeds via the attack of a hydride ion (H⁻) on the electrophilic carbonyl carbon. As established, the carbonyl carbon of Compound B is more electrophilic due to the influence of the fluorine atom, lowering the activation energy for the hydride attack and accelerating the reaction rate. [4]

  Reaction	Substrate	Relative Rate	Predicted Major Product	Experimental Notes
  NaBH₄ Reduction	Compound A	Slower	1,2-Diphenylethanol	Standard conditions are effective.
  NaBH₄ Reduction	Compound B	Faster	1-(4-Fluorophenyl)-2-p-tolylethanol	Reaction may proceed to completion more quickly or at a lower temperature.
  Enolate Alkylation	Compound A	Slower Formation	α-Alkylated Deoxybenzoin	Requires a strong, non-nucleophilic base like LDA for efficient enolate formation. [5]

  | Enolate Alkylation | Compound B | Faster Formation | α-Alkylated Product | May form an enolate with slightly weaker bases due to increased α-proton acidity. |

Table 2: Summary of Predicted Comparative Reactivity.

Part 3: Experimental Protocols

The following protocols are designed to empirically validate the reactivity differences discussed. They are based on established chemical principles and synthetic procedures. [6][7]

Protocol 1: Comparative Reduction with Sodium Borohydride

Objective: To compare the rate of reduction of Compound A and Compound B .

Materials:

• 1,2-Diphenylethanone (Compound A )

• 1-(4-Fluorophenyl)-2-p-tolylethanone (Compound B )

• Sodium borohydride (NaBH₄)

• Methanol (MeOH), anhydrous

• Dichloromethane (DCM)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Thin Layer Chromatography (TLC) plates (silica gel), appropriate solvent system (e.g., 20% Ethyl Acetate/Hexanes)

Procedure:

• Reaction Setup: Prepare two identical round-bottom flasks. To Flask 1, add Compound A (1.0 mmol). To Flask 2, add Compound B (1.0 mmol). Dissolve each ketone in 10 mL of MeOH. Cool both flasks to 0 °C in an ice bath.

• Initiation: To each flask, add NaBH₄ (1.1 mmol, 1.1 eq) simultaneously. Start timers for each reaction.

• Monitoring: At 5-minute intervals, take a small aliquot from each reaction mixture and spot it on a TLC plate. Elute the plate and visualize under UV light. Monitor the disappearance of the starting material spot (ketone) and the appearance of the product spot (alcohol). The ketone, being more conjugated, will have a different Rf value than the alcohol.

• Workup (once a reaction is complete): Carefully quench the reaction by the dropwise addition of 1 M HCl until gas evolution ceases. Remove the MeOH under reduced pressure.

• Extraction: Add 20 mL of DCM to the residue. Transfer to a separatory funnel and wash with 15 mL of saturated NaHCO₃ solution, followed by 15 mL of brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent in vacuo to yield the crude alcohol product.

• Analysis: Determine the reaction time for each substrate. Analyze the purity and identity of the products (e.g., 1,2-diphenylethanol)[8] using ¹H-NMR and compare the yields.

Protocol 2: Comparative Enolate Formation and Trapping

Objective: To indirectly assess the relative acidity of the α-protons by forming an enolate and trapping it with an electrophile (e.g., methyl iodide).

Materials:

• Compound A and Compound B

• Lithium diisopropylamide (LDA), 2.0 M solution in THF/heptane/ethylbenzene

• Methyl iodide (CH₃I)

• Tetrahydrofuran (THF), anhydrous

• Saturated ammonium chloride (NH₄Cl) solution

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup: In two separate, flame-dried, N₂-purged flasks, dissolve Compound A (1.0 mmol) and Compound B (1.0 mmol) in 10 mL of anhydrous THF. Cool both solutions to -78 °C (dry ice/acetone bath).

• Enolate Formation: To each flask, add LDA solution (0.55 mL, 1.1 mmol, 1.1 eq) dropwise via syringe. Stir the solutions at -78 °C for 45 minutes. The formation of the enolate is often accompanied by a color change.

• Alkylation (Trapping): Add methyl iodide (1.2 mmol, 1.2 eq) to each flask. Allow the reaction to slowly warm to room temperature and stir for 3 hours.

• Workup: Quench the reactions by adding 10 mL of saturated NH₄Cl solution.

• Extraction: Transfer each mixture to a separatory funnel and extract with diethyl ether (3 x 20 mL). Combine the organic layers.

• Drying and Concentration: Wash the combined organic layers with brine, dry over MgSO₄, filter, and concentrate under reduced pressure.

• Analysis: Analyze the crude product mixtures by ¹H-NMR or GC-MS to determine the conversion to the α-methylated product. A higher conversion for Compound B under identical conditions would suggest a more readily formed and reactive enolate.

Conclusion

The chemical reactivity of 1,2-diphenylethanone is significantly altered by the strategic placement of electron-withdrawing and electron-donating groups. The presence of a para-fluoro group on the benzoyl ring in 1-(4-Fluorophenyl)-2-p-tolylethanone renders its carbonyl carbon more electrophilic and its α-protons more acidic compared to the unsubstituted parent compound.

These predictions, grounded in fundamental principles of physical organic chemistry, have direct practical implications. Compound B is expected to undergo nucleophilic additions and enolizations more readily and under milder conditions than Compound A . This guide provides a framework for researchers and drug development professionals to leverage these reactivity differences, enabling more efficient synthesis of complex molecules and the fine-tuning of molecular properties for desired biological activities. The provided protocols offer a clear path to experimentally verify these principles in a laboratory setting.

References

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A Comparative Guide to Validating In Vitro Assays Using Novel Chemical Probes: A Case Study with 1-(4-Fluorophenyl)-2-p-tolylethanone Precursors

This guide provides a comprehensive framework for the validation of in vitro assays, a critical process in drug discovery and development. Rather than presenting a rigid protocol, we will explore the nuanced, logic-driven approach required when employing novel chemical entities as assay standards or probes. We will use the synthesis and application of 1-(4-Fluorophenyl)-2-p-tolylethanone from its precursors as a practical case study to illustrate these principles. This document is intended for researchers, scientists, and drug development professionals seeking to establish robust, reliable, and reproducible in vitro screening systems.

Introduction: The Imperative for Rigorous Assay Validation

In the landscape of drug discovery, in vitro assays are the workhorses for high-throughput screening (HTS), lead optimization, and mechanistic studies.[1] The reliability of the data generated—and the subsequent multimillion-dollar decisions—hinges entirely on the robustness of the assay. Assay validation is the formal process of demonstrating that an analytical procedure is suitable for its intended purpose.[2][3] This involves establishing, through documented evidence, that the assay's performance characteristics meet the requirements for the application.

While many assays rely on well-characterized, commercially available standards, the exploration of novel biological targets often necessitates the use of newly synthesized chemical probes. This introduces a critical challenge: one must validate the assay while simultaneously validating the tool used for the validation. This guide will dissect this process, emphasizing the principles of scientific integrity and causality behind each experimental choice.

PART 1: The Bedrock of Assay Validation - Core Performance Characteristics

Before delving into our specific case study, we must ground our discussion in the internationally recognized principles of analytical procedure validation, as outlined by the International Council for Harmonisation (ICH) guideline Q2(R1).[3][4][5] These principles are not merely a checklist but a framework for ensuring data integrity.

The objective of validating an analytical procedure is to demonstrate its suitability for its intended purpose.[2][3] Key validation characteristics include:

• Specificity: The ability to assess unequivocally the analyte in the presence of components that may be expected to be present.[2] This ensures the assay signal is truly from the target interaction and not from off-target effects or compound interference.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte in the sample within a given range.[2]

• Range: The interval between the upper and lower concentration of an analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity.[2]

• Accuracy: The closeness of agreement between the value which is accepted either as a conventional true value or an accepted reference value and the value found.

• Precision: The closeness of agreement (degree of scatter) between a series of measurements obtained from multiple sampling of the same homogeneous sample under the prescribed conditions. It is usually expressed at three levels: repeatability, intermediate precision, and reproducibility.

• Detection Limit (LOD): The lowest amount of analyte in a sample which can be detected but not necessarily quantitated as an exact value.[3]

• Quantitation Limit (LOQ): The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.[3]

• Robustness: A measure of its capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.

Below is a workflow diagram illustrating how these parameters interrelate in a typical validation process.

Caption: Workflow for In Vitro Assay Validation.

PART 2: The Tool - Synthesis and Characterization of 1-(4-Fluorophenyl)-2-p-tolylethanone

When a standard is not commercially available, it must be synthesized. The validation of the assay is therefore critically dependent on the validation of the chemical probe itself. 1-(4-Fluorophenyl)-2-p-tolylethanone is a ketone derivative. For the purpose of this guide, we will consider a plausible synthetic route from its precursors: 4-fluorobenzaldehyde and p-tolylmagnesium bromide, followed by oxidation.

The causality here is paramount: an impure or misidentified compound will invalidate all subsequent assay data. Therefore, rigorous characterization is a non-negotiable first step.

Experimental Protocol: Synthesis and Characterization

• Grignard Reaction (Precursor to Alcohol):

  • To a solution of p-tolylmagnesium bromide (1.1 eq) in dry THF, add 4-fluorobenzaldehyde (1.0 eq) dropwise at 0°C under an inert atmosphere (Argon).

  • Allow the reaction to warm to room temperature and stir for 2 hours.

  • Quench the reaction by slow addition of saturated aqueous NH4Cl solution.

  • Extract the aqueous layer with ethyl acetate (3x). Combine organic layers, wash with brine, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

  • Purify the resulting alcohol, 1-(4-fluorophenyl)-1-(p-tolyl)methanol, by column chromatography.

• Oxidation (Alcohol to Ketone):

  • Dissolve the purified alcohol (1.0 eq) in dichloromethane (DCM).

  • Add pyridinium chlorochromate (PCC) (1.5 eq) portion-wise at room temperature.

  • Stir the mixture for 3 hours until the reaction is complete (monitored by TLC).

  • Filter the reaction mixture through a pad of silica gel, washing with DCM.

  • Concentrate the filtrate under reduced pressure to yield the final product, 1-(4-Fluorophenyl)-2-p-tolylethanone.

• Characterization and Quality Control:

  • Identity Confirmation: Verify the structure using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS). The data must be unambiguous and match the expected structure.

  • Purity Assessment: Determine purity using High-Performance Liquid Chromatography (HPLC) with UV detection at multiple wavelengths. For use as a validation standard, purity should typically be >98%.

  • Solubility: Determine the solubility in the assay buffer and in a stock solvent (e.g., DMSO). This is critical for preparing accurate dilutions and avoiding compound precipitation in the assay.

Caption: Synthesis and QC of the Chemical Probe.

PART 3: Case Study - Validating a Kinase Inhibition Assay

Let's hypothesize that 1-(4-Fluorophenyl)-2-p-tolylethanone is an inhibitor of a novel kinase, "Kinase-X". We will now validate a fluorescence-based assay to screen for other inhibitors of Kinase-X, using our synthesized compound as a positive control and reference standard.

Experimental Protocol: Assay Validation Steps

1. Specificity:

• Run the assay in the absence of Kinase-X to ensure the substrate or compound does not generate a false positive signal.

• Run the assay in the absence of the substrate to confirm the enzyme has no autolytic activity that affects the readout.

• Test for compound interference by adding 1-(4-Fluorophenyl)-2-p-tolylethanone to the final reaction mixture after the reaction has been stopped. The signal should not change, proving the compound does not interfere with the detection method.

2. Linearity and Range:

• Prepare a dilution series of the 1-(4-Fluorophenyl)-2-p-tolylethanone standard, for example, from 100 µM down to 0.1 µM.

• Run the inhibition assay at each concentration.

• Plot the percentage of inhibition versus the log of the inhibitor concentration. The linear portion of the resulting sigmoidal curve determines the assay's dynamic range.

• Perform a linear regression on the data points within the linear range (typically 20-80% inhibition).

3. Accuracy and Precision:

• Prepare three Quality Control (QC) samples at low, medium, and high concentrations within the determined linear range.

• Intra-assay (Repeatability): Analyze six replicates of each QC sample in the same assay run.

• Inter-assay (Intermediate Precision): Analyze three replicates of each QC sample on three different days with different analysts or equipment.

• Calculate the mean, standard deviation (SD), and coefficient of variation (%CV) for each level.

4. Determination of LOQ and LOD:

• The LOQ is the lowest concentration on the standard curve that can be measured with acceptable accuracy and precision (%CV < 20%).

• The LOD can be determined based on the standard deviation of the response and the slope of the calibration curve, or by identifying the concentration that gives a signal-to-noise ratio of 3:1.

5. Robustness:

• Deliberately introduce small variations to the assay protocol. For example:

  • Vary the incubation temperature by ±2°C.

  • Vary the incubation time by ±5 minutes.

  • Use a different batch of assay buffer.

• Analyze the medium QC sample under each condition and assess the impact on the results. The results should not deviate significantly from the results under normal conditions.

Data Presentation: Example Validation Summary Tables

Table 1: Linearity and Range

Parameter	Result	Acceptance Criteria
Linear Range	1.0 µM - 50 µM	-
Correlation Coefficient (r²)	0.998	≥ 0.99
Slope	-1.2	-
Y-intercept	95.7	-

Table 2: Accuracy and Precision

QC Level	Nominal Conc. (µM)	Intra-Assay (n=6)	Inter-Assay (n=9)
Mean Conc. (µM)	%CV	Mean Conc. (µM)	%CV
Low QC	2.5	2.4	5.1%	2.6	8.9%
Mid QC	15.0	15.5	3.8%	14.7	6.2%
High QC	40.0	39.2	4.2%	41.1	7.5%
Acceptance Criteria	≤ 15%	≤ 15%

PART 4: Comparison of Validation Alternatives

The use of a novel, synthesized compound is not the only approach. The choice of validation strategy depends on the project stage, available resources, and the nature of the biological target.

Validation Approach	Description	Pros	Cons	Best For
Novel Synthesized Probe (Our Case Study)	A newly synthesized and characterized small molecule is used as the primary reference standard.	- High relevance to novel chemical space.- Can be tailored to a specific target.- Provides a deep understanding of the assay.	- High initial investment in synthesis and QC.- Risk of batch-to-batch variability.- The probe itself lacks historical validation.	Novel targets where no commercial standards exist; lead optimization campaigns.
Established Commercial Standard	A well-known, widely used inhibitor or agonist is purchased from a reputable vendor.	- High purity and reliability.- Extensive literature data available.- Low startup effort.	- May not be structurally relevant to new chemical series.- Can be expensive.- May not be available for novel targets.	Validating established assays; HTS campaigns against known target families.
Tool Compound from Literature	A compound reported in a peer-reviewed publication is synthesized in-house for use as a standard.	- Mechanistic data may already be available.- Cheaper than developing a completely novel probe.	- Reported synthetic routes may be difficult to reproduce.- Reported activity may not be replicable.- Purity of the synthesized material is critical.	Academic research; early-stage target validation.
No Reference Compound (Relative Potency)	The assay is validated based on the activity of the test compounds themselves (e.g., substrate depletion).	- Does not require a specific inhibitor.- Focuses purely on the assay's analytical performance.	- Cannot determine absolute potency (e.g., IC50).- Difficult to compare results across different screening platforms.- Less intuitive for assessing biological relevance.	Fragment-based screening; situations where no known binders exist.

Conclusion

Validating an in vitro assay using a novel, synthesized chemical probe like 1-(4-Fluorophenyl)-2-p-tolylethanone is a rigorous, multi-faceted process. It demands a dual focus: meticulous characterization of the chemical tool and a systematic evaluation of the assay's performance characteristics according to established guidelines.[2][3][4] The causality is clear: without a reliable and well-characterized probe, the assay itself cannot be considered reliable, regardless of its performance. By investing in this foundational work, researchers can ensure the integrity of their screening data, build confidence in their results, and ultimately accelerate the journey from a biological hypothesis to a potential therapeutic.

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